Cas no 108051-26-9 (2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-)

• Product Name: 2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-
• CAS No: 108051-26-9
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 193465
• PubChem ID: 6447960
• Update Time: 2025-04-19

2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-
• (2E)-1-(5-Acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-2-prope n-1-one
• 1-(5-Acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
• (2E)-1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• Acrylophenone, 5'-acetyl-2',4'-dihydroxy-3-(p-methoxyphenyl)-
• BRN 5589031
• 2-Propen-1-one, 1-(5-acetyl-2,4-dihydroxyphenyl)-3-(4-methoxyphenyl)-
• 108051-26-9

• Inchi： 1S/C18H16O5/c1-11(19)14-9-15(18(22)10-17(14)21)16(20)8-5-12-3-6-13(23-2)7-4-12/h3-10,21-22H,1-2H3/b8-5+
• InChI Key： YUXJUMJXMFYOPQ-VMPITWQZSA-N
• SMILES： OC1C=C(C(C(C)=O)=CC=1C(/C=C/C1C=CC(=CC=1)OC)=O)O

Computed Properties

• Exact Mass: 312.09978
• Monoisotopic Mass: 312.099774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8
• XLogP3: 3.7

Experimental Properties

• Density: 1.289
• Boiling Point: 556.4°Cat760mmHg
• Flash Point: 205°C
• Refractive Index: 1.642
• PSA: 83.83
• LogP: 3.20510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones